1,2,4-Benzenetricarbonyl trichloride
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Description
1,2,4-Benzenetricarbonyl trichloride is an aromatic acyl chloride derivative with three carbonyl chloride (-COCl) groups substituted at the 1, 2, and 4 positions of a benzene ring. It is structurally derived from trimellitic acid (1,2,4-benzenetricarboxylic acid) through the replacement of carboxylic acid (-COOH) groups with acyl chloride functionalities. This compound is a reactive intermediate in organic synthesis, particularly in the preparation of polymers, dendrimers, and specialty chemicals . While direct data on its physical properties (e.g., melting point, solubility) are scarce in the provided evidence, its applications and reactivity can be inferred from structural analogs and related compounds.
Properties
CAS No. |
3867-55-8 |
|---|---|
Molecular Formula |
C9H3Cl3O3 |
Molecular Weight |
265.5 g/mol |
IUPAC Name |
benzene-1,2,4-tricarbonyl chloride |
InChI |
InChI=1S/C9H3Cl3O3/c10-7(13)4-1-2-5(8(11)14)6(3-4)9(12)15/h1-3H |
InChI Key |
CJPIDIRJSIUWRJ-UHFFFAOYSA-N |
SMILES |
C1=CC(=C(C=C1C(=O)Cl)C(=O)Cl)C(=O)Cl |
Canonical SMILES |
C1=CC(=C(C=C1C(=O)Cl)C(=O)Cl)C(=O)Cl |
Other CAS No. |
3867-55-8 |
Pictograms |
Flammable; Corrosive |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Data Table: Comparative Analysis
Research Findings and Implications
- Symmetry Effects : The symmetrical 1,3,5-isomer exhibits superior crystallinity and reactivity in COF synthesis compared to asymmetrical analogs, enabling precise pore structure control .
- Safety Considerations : Both isomers are corrosive, but the 1,3,5-isomer has well-documented handling protocols due to its industrial prevalence .
- Knowledge Gaps: Limited data exist on the 1,2,4-isomer’s physical properties and applications, suggesting a need for further study.
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